5'-O-(4,4'-Dimethoxytrityl)thymidine

Description

5′-O-(4,4′-Dimethoxytrityl)thymidine is a pyrimidine derivative of thymidine that contains a dimethoxytrityl protecting group . It is utilized as a precursor in chemical synthesis . The compound may be employed in the stereoselective synthesis of molecules .

Thymidine itself is a nucleoside composed of thymine linked to deoxyribose . Other related compounds include 3'-Amino-3'-deoxy-5'-o-dmt-thymidine, also known as 1-[(2R,4S,5S)-4-amino-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]oxolan-2-yl]-5-methylpyrimidine-2,4-dione .

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• CAS No.: 40615-39-2
• Product Name: 5'-O-(4,4'-Dimethoxytrityl)thymidine
• Molecular Formula: C31H32N2O7
• Molecular Weight: 544.6 g/mol
• IUPAC Name: 1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-5-methylpyrimidine-2,4-dione
• Standard InChI: InChI=1S/C31H32N2O7/c1-20-18-33(30(36)32-29(20)35)28-17-26(34)27(40-28)19-39-31(21-7-5-4-6-8-21,22-9-13-24(37-2)14-10-22)23-11-15-25(38-3)16-12-23/h4-16,18,26-28,34H,17,19H2,1-3H3,(H,32,35,36)/t26-,27+,28+/m0/s1
• Standard InChIKey: UBTJZUKVKGZHAD-UPRLRBBYSA-N
• SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)O
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)O
• Synonyms: 5’-O-[Bis(4-methoxyphenyl)phenylmethyl]thymidine; 5’-O-(4,4’-Dimethoxytrityl)-2’-deoxythymidine; 5’-O-(4,4’-Dimethoxytrityl)thymidine; 5’-O-(Di-p-methoxytrityl)thymidine; 5’-O-(p,p’-Dimethoxytrityl)thymidine_x000B_
• PubChem Compound: 162419
• Last Modified: Sep 15 2023